Cas no 2147-61-7 (2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid)

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid is a specialized organic compound featuring both amino and hydroxyl functional groups on its aromatic ring, along with a ketone and carboxylic acid moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry and pharmaceutical research. Its bifunctional nature allows for selective modifications, facilitating applications in peptide synthesis and as a building block for bioactive molecules. The presence of multiple reactive sites enhances its utility in cross-coupling reactions and heterocycle formation. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for controlled reactions, it serves as a versatile intermediate in medicinal chemistry and drug development.
2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid structure
2147-61-7 structure
Product Name:2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid
CAS No:2147-61-7
MF:C10H12N2O4
MW:224.213282585144
CID:859415
PubChem ID:89
Update Time:2025-05-23

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid
    • HYDROXY-DL-KYNURENINE, 3-
    • DL-3-HYDROXYKYNURENINE
    • DL-3-HYDROXYKYUNRENINE
    • 3-HYDROXY-DL-KYNURENINE
    • A,2-DIAMINO-3-HYDROXY-GAMMA-OXOBENZENEBUTANOIC ACID
    • ALPHA-2-DIAMINO-3-HYDROXY-GAMMA-OXO-BENZENEBUTANOIC ACID
    • 2-AMINO-3-(2-AMINO-3-HYDROXYBENZOYL)PROPIONIC ACID
    • Hydroxykynurenine
    • 3-Hydroxy-DL-kynurenine Trihydrate
    • 2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoicacid
    • WLN: ZR BQ FV1YZVQ
    • GLXC-10453
    • DTXCID20810845
    • Prestwick2_000451
    • 2147-61-7
    • NSC 96400
    • 2-azanyl-4-(2-azanyl-3-oxidanyl-phenyl)-4-oxidanylidene-butanoic acid
    • Prestwick3_000451
    • HY-113294
    • Kynurenine, 3-hydroxy-
    • 3-(2-amino-3-hydroxybenzoyl)alanine
    • SMP1_000159
    • NSC-96400
    • 2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoate
    • Benzenebutanoic acid, alpha,2-diamino-3-hydroxy-gamma-oxo-(9CI)
    • J-014094
    • 3-(3-hydroxyanthraniloyl)-alanine
    • OH-Kynurenine
    • DTXSID00862009
    • UNII-27723548JL
    • CHEBI:86497
    • a,2-Diamino-3-hydroxy-?-oxo-benzenebutanoic acid; 3-(3-Hydroxyanthraniloyl)-alanine; 3-Hydroxykynurenine
    • HMS1569K04
    • C02794
    • G12118
    • NS00015254
    • Benzenebutanoic acid, alpha,2-diamino-3-hydroxy-gamma-oxo-
    • .alpha.,2-Diamino-3-hydroxy-.gamma.-oxobenzenebutanoic acid
    • 27723548JL
    • Q2815992
    • NCGC00179533-01
    • MFCD00047832
    • AKOS016004491
    • 3-(3-Hydroxyanthraniloyl)alanine
    • CCRIS 4426
    • 3-Hydroxykynurenine
    • SPBio_002461
    • EX-A7998H
    • ALANINE, 3-(3-HYDROXYANTHRANILOYL)-
    • Prestwick_659
    • SCHEMBL180582
    • Kynurenine, 3-hydroxy (R,S)
    • CS-0059538
    • Benzenebutanoic acid, .alpha.,2-diamino-3-hydroxy-.gamma.-oxo-
    • BSPBio_000522
    • BCBcMAP01_000037
    • 484-78-6
    • DB-042892
    • MS-23258
    • DA-49603
    • BPBio1_000576
    • alpha,2-Diamino-3-hydroxy-gamma-oxobenzenebutanoic acid
    • CHEBI:1547
    • CHEMBL442576
    • A815406
    • Prestwick0_000451
    • NSC96400
    • Hydroxykinurenine
    • Prestwick1_000451
    • Benzenebutanoic acid,2-diamino-3-hydroxy-.gamma.-oxo-
    • rac 3-Hydroxy Kynurenine Hydrochloride Salt
    • Inchi: 1S/C10H12N2O4/c11-6(10(15)16)4-8(14)5-2-1-3-7(13)9(5)12/h1-3,6,13H,4,11-12H2,(H,15,16)
    • InChI Key: VCKPUUFAIGNJHC-UHFFFAOYSA-N
    • SMILES: NC(C(=O)O)CC(C1C(N)=C(O)C=CC=1)=O

Computed Properties

  • Exact Mass: 224.08000
  • Monoisotopic Mass: 224.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127A^2
  • Surface Charge: 0
  • Tautomer Count: 21
  • XLogP3: -2.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.461
  • Melting Point: 217°C
  • Boiling Point: 519.3°C at 760 mmHg
  • Flash Point: 267.9°C
  • Refractive Index: 1.661
  • PSA: 126.64000
  • LogP: 1.24060

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Pricemore >>

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